Cas no 470454-47-8 (Phenol, 2-mercapto-6-(1-methylethyl)- (9CI))

• Product Name: Phenol, 2-mercapto-6-(1-methylethyl)- (9CI)
• CAS No: 470454-47-8
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 930665
• PubChem ID: 21950144
• Update Time: 2025-04-19

Phenol, 2-mercapto-6-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-mercapto-6-(1-methylethyl)- (9CI)
• DB-277447
• 470454-47-8
• SCHEMBL6068530
• PHENOL, 2-MERCAPTO-6-(1-METHYLETHYL)-

• Inchi： 1S/C9H12OS/c1-6(2)7-4-3-5-8(11)9(7)10/h3-6,10-11H,1-2H3
• InChI Key： OCFBMSUNORMTPP-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1O)C(C)C

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.2Ų